Cas no 53171-43-0 (1,3-Dioxane, 2-ethylidene-)

1,3-Dioxane, 2-ethylidene- is a cyclic acetal compound characterized by its six-membered dioxane ring with an ethylidene substituent at the 2-position. This structure imparts stability and reactivity, making it useful as an intermediate in organic synthesis, particularly in the preparation of fragrances, pharmaceuticals, and specialty chemicals. Its cyclic acetal functionality offers protection for carbonyl groups under acidic or basic conditions, enabling selective transformations in multi-step reactions. The compound's relatively low volatility and compatibility with various solvents enhance its handling in laboratory and industrial settings. Care should be taken during storage due to potential sensitivity to moisture and strong acids or bases.

1,3-Dioxane, 2-ethylidene- structure

Product Name:1,3-Dioxane, 2-ethylidene-

CAS No:53171-43-0

MF:C₆H₁₀O₂

MW:114.142402172089

CID:357846

PubChem ID:11274986

Update Time:2025-05-28

1,3-Dioxane, 2-ethylidene- Chemical and Physical Properties

Names and Identifiers

- 1,3-Dioxane, 2-ethylidene-
- 2-ethylidene-1,3-dioxane
- 53171-43-0
- DTXSID80460764
- EN300-37473910
- SCHEMBL17503002
- Inchi： 1S/C6H10O2/c1-2-6-7-4-3-5-8-6/h2H,3-5H2,1H3
- InChI Key： OMOATNXZPGTFGO-UHFFFAOYSA-N
- SMILES： O1/C(=C/C)/OCCC1

Computed Properties

Exact Mass: 114.0681
Monoisotopic Mass: 114.068079557g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 88.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 18.5Å²

Experimental Properties

PSA: 18.46

1,3-Dioxane, 2-ethylidene- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-37473910-0.05g	2-ethylidene-1,3-dioxane	53171-43-0	0.05g	$912.0	2023-05-29
Enamine	EN300-37473910-0.1g	2-ethylidene-1,3-dioxane	53171-43-0	0.1g	$956.0	2023-05-29
Enamine	EN300-37473910-0.25g	2-ethylidene-1,3-dioxane	53171-43-0	0.25g	$999.0	2023-05-29
Enamine	EN300-37473910-0.5g	2-ethylidene-1,3-dioxane	53171-43-0	0.5g	$1043.0	2023-05-29
Enamine	EN300-37473910-1.0g	2-ethylidene-1,3-dioxane	53171-43-0	1g	$1086.0	2023-05-29
Enamine	EN300-37473910-2.5g	2-ethylidene-1,3-dioxane	53171-43-0	2.5g	$2127.0	2023-05-29
Enamine	EN300-37473910-5.0g	2-ethylidene-1,3-dioxane	53171-43-0	5g	$3147.0	2023-05-29
Enamine	EN300-37473910-10.0g	2-ethylidene-1,3-dioxane	53171-43-0	10g	$4667.0	2023-05-29